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Compound of Interest

5-Amino-2-
Compound Name: ) )
methoxybenzenesulfonic acid

cat. No.: B1585598

An Essential Reference for Researchers and Chemical Professionals

In the complex landscape of chemical research and drug development, the precise and
unambiguous identification of a chemical entity is paramount. This technical guide serves as a
definitive resource for understanding the nomenclature, identifiers, and structural properties of
5-Amino-2-methoxybenzenesulfonic acid, a compound of interest in various chemical
synthesis and application domains. Accurate identification underpins the reproducibility of
experimental results, ensures safety in handling, and maintains integrity across the supply
chain.

Section 1: Core Chemical Identity

5-Amino-2-methoxybenzenesulfonic acid is an organic compound characterized by a
benzene ring substituted with an amino group, a methoxy group, and a sulfonic acid group. Its
unique structure gives rise to specific chemical properties and reactivities that are leveraged in
specialized applications.

Key Identifiers

For the purpose of global harmonization in chemical databases, regulatory submissions, and
procurement, a set of unique identifiers is assigned to each chemical substance. The primary
identifiers for 5-Amino-2-methoxybenzenesulfonic acid are consolidated below.
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Identifier Type Value Source
Chemical Abstracts Service[1]

CAS Number 6470-17-3
[21[3]

EC Number 229-291-4 European Community[1]
National Center for

PubChem CID 80945 _ _
Biotechnology Information[1]
FDA Global Substance

UNII P7XY8YG2WB

Registration System (GSRS)[1]

DSSTox Substance ID

DTXSID1064376

U.S. Environmental Protection
Agency (EPA)[1]

Structural and Molecular Data

The molecular structure dictates the compound's physical and chemical behavior. Machine-

readable formats are crucial for cheminformatics and computational analysis.

Property Value Source

Molecular Formula C7HONOA4S PubChem[1][2][3]

Molecular Weight 203.22 g/mol PubChem[1][2][3]
5-amino-2-

IUPAC Name ) ] PubChem[1]
methoxybenzenesulfonic acid
COC1=C(C=C(C=C1)N)S(=0)

SMILES PubChem[1]
(=0)O
INChl=1S/C7H9NO4S/c1-12-6-

InChl 3-2-5(8)4-7(6)13(9,10)11/h2- PubChem[1]
4H,8H2,1H3,(H,9,10,11)
IJXZGTFLIFKLVAX-

InChiKey PubChem[1]
UHFFFAOYSA-N
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Section 2: Nomenclature and Synonymity

The existence of multiple naming conventions and historical or commercial names for a single
compound can be a significant source of ambiguity. This section provides a comprehensive list
of synonyms to facilitate robust literature searches and clear communication.

While the International Union of Pure and Applied Chemistry (IUPAC) name, 5-amino-2-
methoxybenzenesulfonic acid, is the formally accepted systematic name, numerous other
terms are used in publications and commercial listings[1]. Understanding these synonyms is
critical for any professional working with this molecule.

Comprehensive Synonym List

The following table details the extensive list of synonyms associated with this compound,
reflecting its various naming conventions based on different substitution patterns and historical

usage.
Synonym Notes
p-Anisidine-3-sulfonic acid Common trivial name[1][2][3]
6-Methoxymetanilic acid Based on metanilic acid scaffold[1][2]
4-Methoxyaniline-3-sulfonic Acid Alternative numbering based on aniline[1][2]
3-Amino-6-methoxybenzenesulfonic Acid Alternative numbering[1]
4-Aminoanisole-2-sulfonic Acid Based on anisole scaffold[1]
p-Anisidine-2-sulfonic Acid Potential ambiguity, less common[1]
Benzenesulfonic acid, 5-amino-2-methoxy- CAS Index Name[1][2]
5-Amino-2-methoxybenzenesulphonic acid Common spelling variant[1]
NSC 7546 National Cancer Institute Identifier[1][2]

Section 3: Physicochemical and Safety Profile

A summary of the key physicochemical properties provides essential information for laboratory
handling, experimental design, and safety protocols.
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Physical Properties

Property Value Source
Melting Point 314-318 °C (lit.) Echemi, Sigma-Aldrich[2]
Assay >97% Sigma-Aldrich

Hazard and Safety Information

This compound is classified as a hazardous substance and requires appropriate handling

precautions.
Hazard Class GHS Classification Precautionary Codes
Skin Corr. 1B, H314: Causes P260, P280,
Skin Corrosion/Irritation severe skin burns and eye P303+P361+P353,

damage P305+P351+P338, P310

Data aggregated from ECHA C&L Inventory notifications. Users should consult the full Safety
Data Sheet (SDS) before handling.[1][2]

Section 4: The Critical Role of Identifiers in the
Research & Development Workflow

The accurate use of chemical identifiers is not merely an academic exercise; it is the bedrock of
a self-validating system that ensures traceability and integrity from discovery to application. In a
drug development context, a mistake in identification can lead to catastrophic failures, including
loss of time, resources, and potential safety risks.

The workflow diagram below illustrates how different identifiers for 5-Amino-2-
methoxybenzenesulfonic acid are employed at various stages of the R&D pipeline. The CAS
number may be used for regulatory tracking, the PubChem CID for literature and bioactivity
screening, and the InChlKey for unambiguous database linking, while commercial suppliers
might use a synonym like "p-Anisidine-3-sulfonic acid."”

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.echemi.com/products/pid_Rock13169-p-anisidine-2-sulfonicacid.html
https://pubchem.ncbi.nlm.nih.gov/compound/80945
https://www.echemi.com/products/pid_Rock13169-p-anisidine-2-sulfonicacid.html
https://www.benchchem.com/product/b1585598?utm_src=pdf-body
https://www.benchchem.com/product/b1585598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Discovery & Literature
Literature Search
(PubChem CID: 80945)

Data Mining

Procurement & Synthesis

y

Cheminformatics Supplier Catalog
(SMILES, InChIKey) (Synonym: p-Anisidine-3-sulfonic acid)

Material Sourcing

Structure Validation

Lab Synthesis
(IUPAC Name)

Documentation

Regulatory| & Compliance
Regulatory Submission
(CAS: 6470-17-3)
Hazard Communication

Safety Data Sheet (SDS)
(EC: 229-291-4)

Click to download full resolution via product page
Caption: Identifier workflow in R&D.

This systematic use of identifiers ensures that the exact chemical entity conceived in the
discovery phase is the same one procured, synthesized, and submitted for regulatory review,
creating a closed-loop, verifiable process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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